Cas no 1354004-19-5 ((S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide)
(S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-3,n-dimethyl-n-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide
- (S)-2-Amino-N,3-dimethyl-N-(2-oxo-2-(thiophen-2-yl)ethyl)butanamide
- AM95977
- (S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-ylethyl)butyramide
- (S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide
-
- Inchi: 1S/C12H18N2O2S/c1-8(2)11(13)12(16)14(3)7-9(15)10-5-4-6-17-10/h4-6,8,11H,7,13H2,1-3H3/t11-/m0/s1
- InChI Key: KZQMMQKRJPUZGA-NSHDSACASA-N
- SMILES: S1C=CC=C1C(CN(C)C([C@H](C(C)C)N)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 294
- Topological Polar Surface Area: 91.6
(S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087250-500mg |
S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide |
1354004-19-5 | 500mg |
£694.00 | 2022-03-01 |
(S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on (S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide
Recent Advances in the Study of (S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide (CAS: 1354004-19-5)
In recent years, the compound (S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide (CAS: 1354004-19-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.
One of the key areas of research has been the compound's role as a modulator of specific biological pathways. Recent findings suggest that (S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide exhibits high affinity for certain protein targets, making it a candidate for the development of novel therapeutics. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to study its interactions at the atomic level, providing valuable insights into its binding modes and conformational dynamics.
Another significant advancement is the optimization of the synthetic route for this compound. A study published in 2023 demonstrated a more efficient and scalable synthesis method, which could facilitate its large-scale production for preclinical and clinical studies. The improved synthetic protocol not only enhances yield but also reduces the formation of by-products, ensuring higher purity of the final product.
Pharmacological evaluations have also been a focal point of recent research. In vitro and in vivo studies have revealed that (S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide possesses favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These attributes are critical for its potential application as a drug candidate. Additionally, preliminary toxicity studies indicate a promising safety profile, although further investigations are warranted to confirm these findings.
The therapeutic potential of this compound spans multiple areas, including oncology and neurology. For instance, a recent study highlighted its efficacy in inhibiting the growth of certain cancer cell lines by targeting specific signaling pathways. Another study explored its neuroprotective effects, suggesting potential applications in neurodegenerative diseases. These diverse applications underscore the versatility of (S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide in drug discovery.
In conclusion, the latest research on (S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide (CAS: 1354004-19-5) highlights its significant potential in chemical biology and pharmaceutical development. The advancements in understanding its mechanism of action, optimizing its synthesis, and evaluating its pharmacological properties pave the way for future studies and potential clinical applications. As research continues, this compound may emerge as a valuable tool in the development of next-generation therapeutics.
1354004-19-5 ((S)-2-Amino-3,N-dimethyl-N-(2-oxo-2-thiophen-2-yl-ethyl)-butyramide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)